Cas no 2172084-96-5 (N-4-(3-methoxyphenyl)phenylmethanesulfonamide)

• Product Name: N-4-(3-methoxyphenyl)phenylmethanesulfonamide
• CAS No: 2172084-96-5
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 5834614
• PubChem ID: 165553900
• Update Time: 2025-06-09

N-4-(3-methoxyphenyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxyphenyl)phenylmethanesulfonamide
• N-[4-(3-methoxyphenyl)phenyl]methanesulfonamide
• 2172084-96-5
• EN300-1586200

• Inchi： 1S/C14H15NO3S/c1-18-14-5-3-4-12(10-14)11-6-8-13(9-7-11)15-19(2,16)17/h3-10,15H,1-2H3
• InChI Key： JRJCAWZYQDXSNG-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.8Ų

Additional information on N-4-(3-methoxyphenyl)phenylmethanesulfonamide

N-4-(3-Methoxyphenyl)Phenylmethanesulfonamide: A Comprehensive Overview

N-4-(3-Methoxyphenyl)phenylmethanesulfonamide (CAS No. 2172084-96-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The chemical structure of N-4-(3-methoxyphenyl)phenylmethanesulfonamide is defined by a methoxy-substituted phenyl group attached to a phenylmethanesulfonamide moiety. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

Recent studies have highlighted the biological activities of N-4-(3-methoxyphenyl)phenylmethanesulfonamide. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. This suggests its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another significant application of N-4-(3-methoxyphenyl)phenylmethanesulfonamide is in the field of neurodegenerative disorders. A study conducted by a team at the University of California demonstrated that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. The mechanism behind these effects involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes. These findings open up new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, N-4-(3-methoxyphenyl)phenylmethanesulfonamide has also been explored for its use as a tool compound in chemical biology research. Its ability to modulate specific cellular pathways makes it valuable for studying signal transduction mechanisms and identifying novel drug targets. For instance, a recent publication in Chemical Biology reported that this compound can selectively inhibit the activity of certain kinases involved in cancer cell proliferation, providing insights into potential anticancer strategies.

The synthesis of N-4-(3-methoxyphenyl)phenylmethanesulfonamide involves several well-established chemical reactions. The process typically starts with the reaction of 3-methoxybenzene with methanesulfonyl chloride to form the corresponding sulfonamide intermediate. Subsequent coupling reactions with an appropriate amine derivative yield the final product. The synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Safety and toxicity profiles are critical considerations for any compound with potential pharmaceutical applications. Preliminary toxicological studies on N-4-(3-methoxyphenyl)phenylmethanesulfonamide have shown that it exhibits low toxicity at therapeutic concentrations. However, further comprehensive safety evaluations are necessary to ensure its safe use in clinical settings. These assessments will include detailed analyses of pharmacokinetics, metabolism, and long-term effects.

In conclusion, N-4-(3-methoxyphenyl)phenylmethanesulfonamide (CAS No. 2172084-96-5) is a multifaceted compound with promising applications in various fields of chemistry and medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of several important diseases.